Cas no 1256819-07-4 (5-amino-6-chloropyridine-2-carboxylic acid)

• Product Name: 5-amino-6-chloropyridine-2-carboxylic acid
• CAS No: 1256819-07-4
• MF: C₆H₅ClN₂O₂
• MW: 172.569100141525
• MDL: MFCD18259041
• CID: 828520
• Update Time: 2026-04-29

5-amino-6-chloropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-amino-6-chloropyridine-2-carboxylic acid

• MDL： MFCD18259041

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-amino-6-chloropyridine-2-carboxylic acid

Comprehensive Analysis of 5-amino-6-chloropyridine-2-carboxylic acid (CAS No. 1256819-07-4): Properties, Applications, and Industry Trends

5-amino-6-chloropyridine-2-carboxylic acid (CAS No. 1256819-07-4) is a high-value heterocyclic compound widely used in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an amino group and carboxylic acid functionality, makes it a versatile building block for synthesizing complex molecules. The compound's chloropyridine core has garnered significant attention in drug discovery, particularly for targeting enzyme inhibition and receptor modulation.

Recent studies highlight the growing demand for pyridine derivatives in developing novel small-molecule therapeutics. As researchers explore precision medicine approaches, compounds like 5-amino-6-chloropyridine-2-carboxylic acid are being investigated for their potential in kinase inhibitor design and metabolite synthesis. The global market for such intermediates is projected to grow at a CAGR of 6.8% from 2023-2030, driven by increased R&D investment in oncology and CNS disorders.

From a chemical perspective, the electron-withdrawing chlorine at the 6-position and nucleophilic amino group at the 5-position create unique reactivity patterns. This allows selective functionalization at multiple sites, making it valuable for combinatorial chemistry applications. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), a critical parameter for pharmaceutical applications where impurity profiles must meet stringent ICH guidelines.

Environmental considerations are shaping synthesis protocols for halogenated pyridines. Modern green chemistry approaches now employ catalytic amination and microwave-assisted synthesis to reduce solvent waste and improve atom economy. These advancements address the pharmaceutical industry's push toward sustainable manufacturing, a topic generating over 12,000 monthly searches related to eco-friendly chemical synthesis.

The compound's stability under physiological pH ranges (4-8) makes it particularly valuable for prodrug development. Recent patent analyses reveal its incorporation in bioconjugates designed for improved drug delivery systems. This aligns with trending research inquiries about targeted therapy platforms, which receive approximately 8,500 monthly searches across scientific databases.

Quality control protocols for 1256819-07-4 emphasize genotoxic impurity testing per EMEA requirements. Advanced purification techniques like preparative SFC (Supercritical Fluid Chromatography) are gaining traction to meet evolving regulatory standards. Such procedures respond to the industry's focus on QbD (Quality by Design) principles, a subject with growing search volume among pharmaceutical professionals.

In material science applications, the compound's ability to form metal-organic frameworks (MOFs) is being explored for molecular recognition systems. This intersects with the booming interest in supramolecular chemistry, evidenced by a 40% increase in related publications since 2020. The carboxylic acid moiety particularly enables coordination with transition metals, opening possibilities in catalyst design.

Storage recommendations for 5-amino-6-chloropyridine-2-carboxylic acid highlight its sensitivity to photodegradation, necessitating amber glass containers under inert atmosphere. Stability studies indicate optimal preservation at -20°C for long-term storage, a practical consideration frequently searched by laboratory personnel managing chemical inventories.

The compound's role in structure-activity relationship (SAR) studies continues to expand, particularly in fragment-based drug discovery. Its moderate logP value (1.2-1.8) and hydrogen bonding capacity make it an ideal scaffold for optimizing pharmacokinetic properties. These characteristics align with current industry priorities around Lipinski's Rule of Five compliance in early-stage compounds.

Emerging analytical challenges include distinguishing positional isomers during quality assessment. Advanced 2D NMR techniques and high-resolution mass spectrometry have become essential tools, reflecting the broader analytical chemistry trend toward hyphenated techniques. This technical aspect generates substantial discussion in pharmaceutical forums and method development circles.

Looking forward, 1256819-07-4 is positioned to play a key role in next-generation biopharmaceuticals. Its compatibility with click chemistry protocols enables rapid diversification, addressing the industry's need for high-throughput screening libraries. This strategic advantage correlates with rising investments in AI-driven drug discovery platforms, a sector experiencing 25% annual growth.